Cas no 20722-50-3 (1-Piperidinecarboxaldehyde, 2,6-dimethyl- (8CI,9CI))

• Product Name: 1-Piperidinecarboxaldehyde, 2,6-dimethyl- (8CI,9CI)
• CAS No: 20722-50-3
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 855874
• PubChem ID: 4643970
• Update Time: 2025-04-19

1-Piperidinecarboxaldehyde, 2,6-dimethyl- (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxaldehyde, 2,6-dimethyl- (8CI,9CI)

• Inchi： 1S/C8H15NO/c1-7-4-3-5-8(2)9(7)6-10/h6-8H,3-5H2,1-2H3
• InChI Key： ZZSRDYOYTXLWMU-UHFFFAOYSA-N
• SMILES： O=CN1C(C)CCCC1C

Computed Properties

• Exact Mass: 141.11545
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines